Cas no 1261500-10-0 (4-(Difluoromethyl)-2-iodonitrobenzene)

• Product Name: 4-(Difluoromethyl)-2-iodonitrobenzene
• CAS No: 1261500-10-0
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4791440
• Update Time: 2025-10-25

4-(Difluoromethyl)-2-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodonitrobenzene

• Inchi： 1S/C7H4F2INO2/c8-7(9)4-1-2-6(11(12)13)5(10)3-4/h1-3,7H
• InChI Key： SITPWTYFDXLXGI-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)F)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.925
• Monoisotopic Mass: 298.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8

Additional information on 4-(Difluoromethyl)-2-iodonitrobenzene

Recent Advances in the Application of 4-(Difluoromethyl)-2-iodonitrobenzene (CAS: 1261500-10-0) in Chemical Biology and Pharmaceutical Research

4-(Difluoromethyl)-2-iodonitrobenzene (CAS: 1261500-10-0) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity profile. Recent studies have highlighted its potential in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and radiopharmaceuticals. The presence of both difluoromethyl and iodo substituents on the aromatic ring enables diverse functionalization strategies, making this compound a valuable intermediate for structure-activity relationship (SAR) studies.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in palladium-catalyzed cross-coupling reactions for creating novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers successfully incorporated the difluoromethyl moiety into lead compounds, achieving improved metabolic stability compared to non-fluorinated analogs. The iodine substituent served as an excellent handle for further derivatization through Sonogashira and Suzuki-Miyaura couplings.

In radiopharmaceutical applications, 4-(Difluoromethyl)-2-iodonitrobenzene has shown promise as a precursor for ¹⁸F-labeled PET tracers. The nitro group facilitates efficient nucleophilic aromatic substitution with [¹⁸F]fluoride, while the difluoromethyl group provides metabolic stability to the resulting tracer molecules. Recent preclinical studies have explored its use in developing imaging agents for neurodegenerative diseases, with particular focus on tau protein aggregates.

The compound's safety profile and handling considerations have been addressed in a 2024 technical report from the American Chemical Society's Chemical Safety division. While stable under standard laboratory conditions, appropriate precautions are recommended when handling the iodo-nitrobenzene derivative, including the use of personal protective equipment and proper ventilation due to potential respiratory sensitization.

Ongoing research is investigating the compound's potential in targeted protein degradation strategies. Preliminary results suggest that 4-(Difluoromethyl)-2-iodonitrobenzene derivatives can serve as effective warheads for proteolysis-targeting chimeras (PROTACs), particularly in challenging targets where traditional small molecule approaches have failed. The difluoromethyl group appears to enhance cellular permeability while maintaining the necessary binding affinity for E3 ligase recruitment.

Future directions for research include optimization of synthetic routes to improve yield and scalability, as well as exploration of novel applications in antibody-drug conjugates (ADCs) and fragment-based drug discovery. The unique electronic properties imparted by the difluoromethyl group continue to make this compound an attractive subject for computational chemistry studies predicting novel reactivity patterns.